Cas no 1260427-38-0 (Cyclopentanone, 2-methoxy-, (2S)-)

• Product Name: Cyclopentanone, 2-methoxy-, (2S)-
• CAS No: 1260427-38-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 5851048
• PubChem ID: 33752492
• Update Time: 2025-08-01

Cyclopentanone, 2-methoxy-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-methoxy-, (2S)-
• (2S)-2-methoxycyclopentan-1-one
• EN300-7316493
• 1260427-38-0

• Inchi： 1S/C6H10O2/c1-8-6-4-2-3-5(6)7/h6H,2-4H2,1H3/t6-/m0/s1
• InChI Key： OLNNYNLMEOFPET-LURJTMIESA-N
• SMILES： C1(=O)CCC[C@@H]1OC

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 165.7±33.0 °C(Predicted)

Additional information on Cyclopentanone, 2-methoxy-, (2S)-

Cyclopentanone, 2-methoxy-, (2S)- (CAS No. 1260427-38-0): A Comprehensive Overview

Cyclopentanone, 2-methoxy-, (2S)- (CAS No. 1260427-38-0) is a chiral compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science due to its unique structural and chemical properties. This compound is a derivative of cyclopentanone, with a methoxy group attached to the second carbon atom in the (2S) configuration. The chiral nature of this molecule makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are essential in many pharmaceutical applications.

The chemical structure of Cyclopentanone, 2-methoxy-, (2S)- is characterized by a five-membered ring with a ketone functional group and a methoxy substituent. The (2S) configuration imparts chirality to the molecule, which can significantly influence its reactivity and biological activity. This compound is often used as a building block in the synthesis of more complex molecules, particularly those that require high enantiomeric purity.

Recent research has highlighted the potential applications of Cyclopentanone, 2-methoxy-, (2S)- in various fields. In organic synthesis, this compound has been utilized as an intermediate in the preparation of chiral ligands and catalysts. These ligands and catalysts are crucial for asymmetric synthesis, which is a key process in the production of pharmaceuticals and fine chemicals. The ability to control stereochemistry during synthesis is essential for ensuring the efficacy and safety of final products.

In the pharmaceutical industry, Cyclopentanone, 2-methoxy-, (2S)- has shown promise as a precursor for the development of new drugs. Chiral compounds are often preferred in drug design because they can exhibit different pharmacological properties compared to their racemic counterparts. For example, one enantiomer may have therapeutic effects while the other may be inactive or even harmful. Therefore, the use of enantiomerically pure compounds like Cyclopentanone, 2-methoxy-, (2S)- can lead to more effective and safer drugs.

Studies have also explored the use of Cyclopentanone, 2-methoxy-, (2S)- in materials science. Its unique chemical structure makes it suitable for the synthesis of polymers and other advanced materials with specific properties. For instance, researchers have investigated its potential in the development of chiral polymers for use in sensors and separation technologies. These polymers can selectively recognize and bind to specific molecules based on their chirality, making them valuable in various analytical and industrial applications.

The physical properties of Cyclopentanone, 2-methoxy-, (2S)- are well-documented. It is a colorless liquid with a characteristic odor and has a boiling point of approximately 115°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, while Cyclopentanone, 2-methoxy-, (2S)- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The synthesis of Cyclopentanone, 2-methoxy-, (2S)- can be achieved through various methods, including asymmetric reduction reactions and chiral catalysis. One common approach involves the asymmetric reduction of cyclopentenone using a chiral catalyst or ligand. This method allows for high enantiomeric excess (ee) values, ensuring that the desired (2S) configuration is obtained with high purity.

In conclusion, Cyclopentanone, 2-methoxy-, (2S)- (CAS No. 1260427-38-0) is a versatile chiral compound with significant potential in organic synthesis, pharmaceuticals, and materials science. Its unique structural features and high enantiomeric purity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications for this compound, its importance in these fields is likely to grow even further.